Cas no 1090638-72-4 (2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide)

• Product Name: 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide
• CAS No: 1090638-72-4
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 5843111
• PubChem ID: 97974744
• Update Time: 2025-06-12

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z381091806
• 1090638-72-4
• 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide
• (Z)-2-Cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-[4-(pyridin-4-ylmethoxy)phenyl]prop-2-enamide
• EN300-26589707

• Inchi： 1S/C26H25N3O4/c1-31-24-8-5-20(16-25(24)32-2)11-14-29-26(30)22(17-27)15-19-3-6-23(7-4-19)33-18-21-9-12-28-13-10-21/h3-10,12-13,15-16H,11,14,18H2,1-2H3,(H,29,30)/b22-15-
• InChI Key： ISKOOADFZQROSQ-JCMHNJIXSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CCNC(/C(/C#N)=C\C1C=CC(=CC=1)OCC1C=CN=CC=1)=O)OC

Computed Properties

• Exact Mass: 443.18450629g/mol
• Monoisotopic Mass: 443.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 93.5Ų

Additional information on 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide

Comprehensive Overview of 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide (CAS No. 1090638-72-4)

2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide, with the CAS number 1090638-72-4, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of cyanoenamide derivatives, which are known for their diverse biological activities. The presence of a cyano group, a dimethoxyphenyl moiety, and a pyridinylmethoxy phenyl group in its structure makes it a promising candidate for further exploration in drug discovery and development.

The compound's intricate structure, featuring a prop-2-enamide backbone, has been the subject of numerous studies aimed at understanding its interactions with biological targets. Researchers have particularly focused on its potential as a kinase inhibitor, given the growing interest in kinase-targeted therapies for various diseases. The pyridin-4-ylmethoxy group, in particular, is believed to enhance the compound's binding affinity to specific enzymatic sites, making it a valuable tool for studying signal transduction pathways.

In recent years, the demand for small molecule inhibitors like 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide has surged, driven by advancements in personalized medicine and targeted therapies. This compound's potential applications extend to areas such as cancer research, inflammatory diseases, and neurodegenerative disorders, aligning with current trends in biomedical research. Its ability to modulate key cellular processes has also sparked interest in its use as a chemical probe for elucidating complex biological mechanisms.

From a synthetic chemistry perspective, the preparation of CAS 1090638-72-4 involves multi-step organic reactions, including condensation, cyanation, and etherification. The compound's purity and stability are critical for its performance in biological assays, necessitating rigorous analytical characterization techniques such as HPLC, NMR, and mass spectrometry. These quality control measures ensure that the compound meets the stringent requirements of preclinical and clinical research.

The growing interest in 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide is reflected in the increasing number of scientific publications and patent filings related to its use. Researchers are actively investigating its pharmacokinetic properties, toxicity profiles, and mechanisms of action, addressing common queries in the scientific community. Additionally, its potential as a lead compound for further optimization highlights its relevance in modern drug discovery pipelines.

As the field of precision medicine continues to evolve, compounds like 1090638-72-4 are expected to play a pivotal role in developing tailored therapeutic solutions. The integration of computational tools, such as molecular docking and QSAR modeling, has further accelerated the exploration of this compound's capabilities. These approaches enable researchers to predict its interactions with biological targets and optimize its efficacy, addressing key challenges in drug development.

In conclusion, 2-cyano-N-[2-(3,4-dimethoxyphenyl)ethyl]-3-{4-[(pyridin-4-yl)methoxy]phenyl}prop-2-enamide (CAS No. 1090638-72-4) represents a fascinating area of research with broad implications for medicine and biotechnology. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound of significant interest to scientists and industry professionals alike. Ongoing studies will undoubtedly uncover new insights into its biological activities and further solidify its place in the realm of small molecule therapeutics.